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An In-depth Examination of the Origins, Detection, and Transformation of a Prevalent Tire-

Derived Contaminant

The emergence of 6PPD-quinone as a significant environmental contaminant has garnered

considerable attention within the scientific community. This technical guide provides a

comprehensive overview of the sources of 6PPD-quinone in urban runoff, tailored for

researchers, scientists, and drug development professionals. The document delves into the

quantitative data surrounding its presence in various environmental compartments, details the

experimental protocols for its analysis, and visually represents the key pathways and workflows

involved.

Introduction to 6PPD and 6PPD-quinone
N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine, commonly known as 6PPD, is an

antioxidant and antiozonant extensively used in the manufacturing of rubber tires to prevent

degradation from ozone and oxidative stress. While crucial for tire safety and longevity, 6PPD

undergoes a chemical transformation when it reacts with atmospheric ozone, forming 6PPD-
quinone. This transformation product has been identified as a highly toxic agent for certain

aquatic species, most notably coho salmon, leading to what is known as "urban runoff mortality

syndrome".

The primary pathway for 6PPD-quinone to enter aquatic environments is through urban runoff.

Tire wear particles (TWPs), generated from the friction between tires and road surfaces,

contain 6PPD and its transformation product, 6PPD-quinone. During precipitation events,
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stormwater washes these particles from impervious surfaces like roads and parking lots into

drainage systems, which then discharge into rivers, streams, and other water bodies.

Quantitative Data on 6PPD-quinone in Urban
Environments
The concentration of 6PPD-quinone has been quantified in various environmental matrices

associated with urban runoff. The following tables summarize the reported concentrations,

providing a comparative overview of the extent of contamination.

Table 1: Concentration of 6PPD-quinone in Aqueous Samples from Urban Environments

Sample Type Location
Concentration
Range (ng/L)

Reference

Roadway Runoff Seattle, USA 800 - 19,000

Roadway Runoff Los Angeles, USA 4,100 - 6,100

Road Runoff China ND - 2,430

Stormwater Various US Cities ND - 740

Surface Water Toronto, Canada ND - 2,800

Tunnel Runoff Southern Norway Up to 258

ND: Not Detected

Table 2: Concentration of 6PPD-quinone in Solid Samples from Urban Environments
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Sample Type Location
Concentration
Range (ng/g)

Reference

Road Dust
Unpaved Roads,

Canada
0.207 - 1.47

Roadside Soils Hong Kong 9.5 - 936 (µg/kg)

Freshwater Sediment China 1.87 - 18.2 (µg/kg)

Marine Sediment China 0.43 - 3.02 (µg/kg)

Road Dust Japan 116 - 1,238 (µg/kg)

Parking Lot Dust China 5.7 - 277 (µg/kg)

Experimental Protocols for 6PPD-quinone Analysis
The accurate quantification of 6PPD-quinone in environmental samples is critical for assessing

its environmental fate and risk. The most common analytical technique is Liquid

Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The U.S. Environmental

Protection Agency (EPA) has developed a draft method, EPA Method 1634, for this purpose.

Sample Collection and Preparation
Water Samples:

Collect water samples in amber glass bottles to prevent photodegradation.

Store samples at a cool temperature (≤10°C) and extract within a specified holding time

(e.g., 14 days).

For analysis, an aliquot of the sample (e.g., 250 mL) is spiked with an isotopically labeled

internal standard (e.g., ¹³C₆-6PPD-quinone).

Solid Samples (Soil, Sediment, Dust):

Homogenize the collected solid sample.
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A subsample is subjected to solvent extraction, often using accelerated solvent extraction or

sonication with an appropriate organic solvent (e.g., acetonitrile).

The extract is then concentrated and may require a clean-up step to remove interfering

substances.

Solid-Phase Extraction (SPE) for Water Samples
Solid-phase extraction is a common and effective technique for concentrating 6PPD-quinone

from aqueous samples and removing matrix interferences.

Cartridge Conditioning: An SPE cartridge (e.g., Oasis HLB) is conditioned with a solvent like

methanol, followed by reagent water.

Sample Loading: The water sample is passed through the conditioned SPE cartridge at a

controlled flow rate. 6PPD-quinone and other organic compounds are retained on the

sorbent material.

Washing: The cartridge is washed with reagent water to remove any remaining water-soluble

impurities.

Elution: The retained 6PPD-quinone is eluted from the cartridge using a small volume of an

organic solvent, such as acetonitrile or methanol.

Concentration and Reconstitution: The eluate is evaporated to dryness under a gentle

stream of nitrogen and then reconstituted in a small, precise volume of a solvent compatible

with the LC-MS/MS system.

LC-MS/MS Analysis
Chromatographic Separation: The prepared sample extract is injected into a liquid

chromatograph. A C18 column is commonly used to separate 6PPD-quinone from other

compounds in the extract based on its physicochemical properties.

Mass Spectrometric Detection: The eluent from the LC column is introduced into a tandem

mass spectrometer. The instrument is operated in positive electrospray ionization (ESI+)

mode.
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Multiple Reaction Monitoring (MRM): For quantitative analysis, specific precursor-to-product

ion transitions for 6PPD-quinone and its labeled internal standard are monitored. This highly

selective technique ensures accurate identification and quantification. Common MRM

transitions for 6PPD-quinone are m/z 299.1 → 187.3 and 299.1 → 77.3.

Quantification: The concentration of 6PPD-quinone in the sample is determined by

comparing the peak area of the analyte to that of the isotopically labeled internal standard,

using a calibration curve generated from standards of known concentrations.

Visualizing Key Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate the fundamental

processes related to 6PPD-quinone in urban runoff.
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Figure 1. Transformation and Transport of 6PPD-quinone.
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Figure 2. Experimental Workflow for 6PPD-quinone Analysis.
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Conclusion
The presence of 6PPD-quinone in urban runoff is a direct consequence of the widespread use

of 6PPD in vehicle tires and the subsequent abrasion and transport of tire wear particles into

aquatic ecosystems. The quantitative data clearly indicate that concentrations of 6PPD-
quinone in urban runoff and affected water bodies can reach levels that are toxic to sensitive

aquatic organisms. Standardized analytical methods, such as EPA Method 1634, are crucial for

the reliable monitoring of this contaminant. Understanding the sources, transport pathways,

and analytical methodologies for 6PPD-quinone is essential for developing effective mitigation

strategies to protect aquatic environments from the adverse effects of this emerging

contaminant. Further research is needed to fully elucidate the long-term ecological impacts and

to explore potential alternatives to 6PPD in tire manufacturing.

To cite this document: BenchChem. [Unraveling the Presence of 6PPD-quinone in Urban
Runoff: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8820959#6ppd-quinone-sources-in-urban-runoff]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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